Cas no 1286208-61-4 ((S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate)

• Product Name: (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate
• CAS No: 1286208-61-4
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 4788256
• Update Time: 2025-07-23

(S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate
• (S)-tert-Butyl (1-nicotinoylpyrrolidin-3-yl)carbamate
• (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate

• Inchi： 1S/C15H21N3O3/c1-15(2,3)21-14(20)17-12-6-8-18(10-12)13(19)11-5-4-7-16-9-11/h4-5,7,9,12H,6,8,10H2,1-3H3,(H,17,20)/t12-/m0/s1
• InChI Key： DYHVARFICBOIJJ-LBPRGKRZSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CN(C(C2C=NC=CC=2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 392
• XLogP3: 1.2
• Topological Polar Surface Area: 71.5

Additional information on (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate

Introduction to (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate (CAS No. 1286208-61-4)

Compound CAS No. 1286208-61-4, specifically identified as (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular framework of this compound, characterized by a pyrrolidinyl core and nicotinoyl substituents, positions it as a promising candidate for further investigation in medicinal chemistry.

The synthesis and characterization of (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate involve meticulous chemical methodologies that ensure high purity and enantioselectivity. The use of chiral auxiliaries or catalysts in its preparation is crucial for achieving the desired stereochemical configuration, which is often pivotal in determining the biological activity of pharmaceutical agents. The tert-butyl group appended to the carbamate moiety not only enhances the stability of the compound but also influences its solubility and metabolic pathways, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on nicotinamide derivatives due to their broad spectrum of biological activities. The incorporation of a nicotinoyl moiety into the pyrrolidinyl backbone in (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate suggests potential interactions with various biological targets, including enzymes and receptors. This has prompted investigations into its pharmacological profile, particularly in contexts such as neurodegenerative diseases, inflammation, and metabolic disorders.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Nicotinic acetylcholine receptors (nAChRs) are widely distributed throughout the central nervous system and are implicated in various physiological processes, including learning, memory, and pain modulation. The structural features of (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate suggest that it may interact with these receptors in a manner that could lead to novel therapeutic strategies for conditions such as Alzheimer's disease and nicotine dependence.

Moreover, the carbamate group in this compound introduces a site for potential chemical modification, allowing for the development of analogues with enhanced pharmacokinetic properties or altered specificity. This flexibility is particularly valuable in drug discovery pipelines where optimization of lead compounds is essential for achieving clinical efficacy. Recent studies have demonstrated that derivatives of nicotinamide exhibit significant potential as antihypertensive and anti-inflammatory agents, further underscoring the importance of exploring structures like (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate.

The enantiomeric purity of (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate is another critical factor that contributes to its appeal as a pharmaceutical intermediate. Enantiomeric excess can profoundly influence the pharmacological activity and safety profile of a drug, making rigorous control over stereochemistry imperative during synthesis. Advances in asymmetric synthesis have enabled the production of enantiomerically pure compounds like this one with increasing efficiency, which is instrumental in accelerating drug development timelines.

In conclusion, (S)-Tert-Butyl 1-nicotinoylpyrrolidin-3-ylcarbamate (CAS No. 1286208-61-4) stands out as a versatile and promising compound with significant implications for pharmaceutical research. Its unique structural attributes and potential biological activities position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for nicotinamide derivatives, compounds like this one are poised to play a pivotal role in addressing some of the most pressing challenges in medicine today.